Cas no 389090-87-3 (Benzene, 1-bromo-3-[2-(methoxymethoxy)ethyl]-)

• Product Name: Benzene, 1-bromo-3-[2-(methoxymethoxy)ethyl]-
• CAS No: 389090-87-3
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 1493766
• PubChem ID: 22314975
• Update Time: 2025-04-21

Benzene, 1-bromo-3-[2-(methoxymethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-[2-(methoxymethoxy)ethyl]-
• SY362775
• 1-Bromo-3-[2-(methoxymethoxy)ethyl]benzene
• SCHEMBL6291688
• 389090-87-3

• Inchi： 1S/C10H13BrO2/c1-12-8-13-6-5-9-3-2-4-10(11)7-9/h2-4,7H,5-6,8H2,1H3
• InChI Key： YFWITKIUKPERIF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCOCOC

Computed Properties

• Exact Mass: 244.00989
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46